Cas no 1448070-29-8 (N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]cyclopropanecarboxamide)

• Product Name: N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]cyclopropanecarboxamide
• CAS No: 1448070-29-8
• MF: C₁₂H₁₇N₃OS
• MW: 251.34788107872
• CID: 6124714
• PubChem ID: 71809992
• Update Time: 2025-05-20

N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]cyclopropanecarboxamide
• AKOS024566975
• 1448070-29-8
• N-(1-(thiazol-2-yl)piperidin-4-yl)cyclopropanecarboxamide
• F6446-0527

• Inchi： 1S/C12H17N3OS/c16-11(9-1-2-9)14-10-3-6-15(7-4-10)12-13-5-8-17-12/h5,8-10H,1-4,6-7H2,(H,14,16)
• InChI Key： HZNXCOPTVQIYCJ-UHFFFAOYSA-N
• SMILES： C1(C(NC2CCN(C3=NC=CS3)CC2)=O)CC1

Computed Properties

• Exact Mass: 251.10923335g/mol
• Monoisotopic Mass: 251.10923335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 73.5Ų

Additional information on N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]cyclopropanecarboxamide

N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]cyclopropanecarboxamide (CAS No. 1448070-29-8): A Comprehensive Overview

N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]cyclopropanecarboxamide (CAS No. 1448070-29-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, combines a thiazole ring, a piperidine moiety, and a cyclopropanecarboxamide group, making it a versatile scaffold for drug discovery and development. Its molecular formula and weight, along with its precise chemical structure, position it as a promising candidate for various therapeutic applications.

The thiazole ring in N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]cyclopropanecarboxamide is a heterocyclic compound containing sulfur and nitrogen, which is known for its bioactivity and presence in numerous FDA-approved drugs. The incorporation of the piperidine ring enhances the compound's ability to interact with biological targets, particularly in the central nervous system. Meanwhile, the cyclopropanecarboxamide group adds rigidity to the molecule, potentially improving its binding affinity and metabolic stability. Researchers are particularly interested in this compound due to its potential applications in addressing neurological disorders, inflammation, and other conditions where modulation of specific receptors or enzymes is required.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for more effective and targeted treatments. N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]cyclopropanecarboxamide fits into this trend as a drug-like molecule with favorable physicochemical properties. Its lipophilicity, molecular weight, and hydrogen bonding capacity align with the criteria for oral bioavailability, making it a viable candidate for further preclinical studies. Additionally, the compound's synthetic accessibility allows for efficient scale-up, which is crucial for pharmaceutical development.

One of the most searched questions in the context of N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]cyclopropanecarboxamide revolves around its potential mechanism of action. While detailed pharmacological studies are still underway, preliminary research suggests that this compound may interact with G-protein-coupled receptors (GPCRs) or kinase enzymes, which are common targets in modern drug discovery. The thiazole and piperidine components are known to engage with these targets, offering a plausible explanation for its bioactivity. This aligns with the growing interest in precision medicine and targeted therapies, which dominate current pharmaceutical research trends.

The synthesis of N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]cyclopropanecarboxamide typically involves multi-step organic reactions, including amide coupling, heterocyclic ring formation, and functional group transformations. These processes are optimized to ensure high yield and purity, which are critical for research and potential clinical applications. The compound's CAS number 1448070-29-8 serves as a unique identifier, facilitating its procurement and regulatory compliance in various jurisdictions. Researchers and suppliers often rely on this identifier to ensure accurate communication and documentation.

From a market perspective, N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]cyclopropanecarboxamide is part of a broader category of specialty chemicals used in drug discovery. The increasing investment in biopharmaceutical R&D has created a robust demand for such compounds, particularly those with potential applications in neurodegenerative diseases and chronic inflammation. Companies specializing in custom synthesis and contract research are actively exploring this molecule, further driving its relevance in the industry.

In conclusion, N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]cyclopropanecarboxamide (CAS No. 1448070-29-8) represents a compelling example of modern medicinal chemistry. Its unique structure, combined with its potential therapeutic applications, makes it a subject of ongoing research and development. As the scientific community continues to unravel its full potential, this compound is poised to play a significant role in the future of drug discovery and personalized medicine.